Cas no 1525442-17-4 (1-benzyl-N,3-dimethylpyrrolidin-3-amine)

• Product Name: 1-benzyl-N,3-dimethylpyrrolidin-3-amine
• CAS No: 1525442-17-4
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• MDL: MFCD24601678
• CID: 5616491
• PubChem ID: 83485534
• Update Time: 2025-10-11

1-benzyl-N,3-dimethylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-3157193
• 1-benzyl-N,3-dimethylpyrrolidin-3-amine
• 1525442-17-4

• MDL： MFCD24601678
• Inchi： 1S/C13H20N2/c1-13(14-2)8-9-15(11-13)10-12-6-4-3-5-7-12/h3-7,14H,8-11H2,1-2H3
• InChI Key： NSCORDVFYPOGJJ-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCC(C)(C1)NC

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-benzyl-N,3-dimethylpyrrolidin-3-amine

Introduction to 1-benzyl-N,3-dimethylpyrrolidin-3-amine (CAS No. 1525442-17-4) and Its Emerging Applications in Chemical Biology

1-benzyl-N,3-dimethylpyrrolidin-3-amine, identified by the chemical compound code CAS No. 1525442-17-4, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its versatile applications in drug discovery, molecular recognition, and the development of novel bioactive molecules. The benzyl and dimethylpyrrolidinyl substituents contribute to its unique pharmacophoric properties, making it a valuable scaffold for designing targeted therapeutic agents.

The molecular framework of 1-benzyl-N,3-dimethylpyrrolidin-3-amine encompasses a pyrrolidine core, which is a privileged structure in medicinal chemistry. Pyrrolidine derivatives are widely recognized for their role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding. The presence of the benzyl group enhances hydrophobicity, while the dimethyl substitution at the 3-position introduces steric and electronic modifications that fine-tune the compound's interaction with biological targets. Such structural features make it an attractive candidate for further exploration in the development of small-molecule drugs.

Recent studies have highlighted the potential of 1-benzyl-N,3-dimethylpyrrolidin-3-amine as a key intermediate in synthesizing bioactive molecules with therapeutic implications. For instance, researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in metabolic disorders. The pyrrolidine scaffold has been shown to exhibit favorable interactions with active sites of enzymes such as kinases and proteases, which are pivotal in various disease pathways. By incorporating 1-benzyl-N,3-dimethylpyrrolidin-3-amine into drug candidates, scientists aim to achieve higher selectivity and efficacy in treating conditions ranging from cancer to inflammatory diseases.

In addition to its role as a pharmacophoric unit, 1-benzyl-N,3-dimethylpyrrolidin-3-amine has been explored for its applications in materials science and nanotechnology. Its ability to form stable complexes with other molecules makes it useful in designing supramolecular assemblies and functional materials. These applications are particularly relevant in the development of smart materials that can respond to external stimuli, such as pH changes or light exposure. Such materials have potential uses in drug delivery systems, where precise control over release mechanisms is crucial for optimizing therapeutic outcomes.

The synthesis of 1-benzyl-N,3-dimethylpyrrolidin-3-amine involves multi-step organic transformations that highlight its synthetic versatility. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve high yields and enantioselectivity. These approaches not only enhance the accessibility of the compound but also pave the way for scalable production processes suitable for industrial applications. The growing interest in green chemistry has further driven innovation in synthetic strategies, ensuring that the production of 1-benzyl-N,3-dimethylpyrrolidin-3-amine is both efficient and environmentally sustainable.

From a computational chemistry perspective, 1-benzyl-N,3-dimethylpyrrolidin-3-amine has been extensively studied using molecular modeling techniques. These studies have provided insights into its binding interactions with biological targets at an atomic level. By employing computational methods such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict how this compound interacts with proteins and nucleic acids. Such information is invaluable for designing next-generation drugs with improved pharmacokinetic properties and reduced side effects.

The future prospects of 1-benzyl-N,3-dimethylpyrrolidin-3-amine are promising, with ongoing research focusing on expanding its therapeutic applications. Investigating its potential as an antimicrobial agent has emerged as a particularly exciting avenue due to rising concerns about antibiotic resistance. Preliminary studies suggest that derivatives of this compound may disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Such findings underscore the importance of exploring novel antimicrobial strategies to combat resistant pathogens.

Moreover, the adaptability of 1-benzyl-N,3-dimethylpyrrolidin-3-amine as a building block for drug discovery has led to its incorporation into libraries designed for high-throughput screening (HTS). These libraries enable rapid identification of lead compounds with desired biological activities by testing thousands of molecules against specific targets simultaneously. The integration of HTS platforms with advanced analytical techniques has accelerated the discovery process significantly, allowing researchers to identify promising candidates more efficiently than traditional methods alone.

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